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Cat. No.: B1285863 Get Quote

An In-depth Technical Guide to 2-Bromo-1-iodo-4-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-1-iodo-4-(trifluoromethyl)benzene, identified by CAS number 481075-58-5, is a

halogenated aromatic compound of significant interest in modern organic synthesis.[1] Its

unique trifunctional structure, featuring bromo, iodo, and trifluoromethyl groups on a benzene

ring, makes it a versatile building block for the synthesis of complex organic molecules.[1] This

guide provides a comprehensive overview of its chemical and physical properties, a detailed

synthesis protocol, safety information, and its applications, particularly in the realm of

pharmaceutical and agrochemical development. The differential reactivity of the carbon-iodine

and carbon-bromine bonds allows for regioselective functionalization, making it a valuable

synthon for creating diverse molecular architectures.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Bromo-1-iodo-4-
(trifluoromethyl)benzene is presented below. This data is crucial for its handling, storage, and

application in experimental settings.
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Property Value Source

CAS Number 481075-58-5 [2][3]

Molecular Formula C₇H₃BrF₃I [2][4]

Molecular Weight 350.90 g/mol [2][4]

IUPAC Name
2-bromo-1-iodo-4-

(trifluoromethyl)benzene
[2]

Synonyms

3-Bromo-4-

iodobenzotrifluoride, Benzene,

2-bromo-1-iodo-4-

(trifluoromethyl)-

[2][4]

Appearance
Peach/faint orange fused solid

or yellow oily liquid
[5]

Melting Point 36-38.5 °C (ethanol) [1][4][5]

Boiling Point 236.9 ± 40.0 °C (760 Torr) [1][4][5]

Density
2.176 ± 0.06 g/cm³ (20 °C, 760

Torr)
[4][5]

Flash Point 97.1 ± 27.3 °C [4]

Purity Typically >97% or 98% [1][6]

InChI
InChI=1S/C7H3BrF3I/c8-5-3-

4(7(9,10)11)1-2-6(5)12/h1-3H
[2]

InChIKey
LFHYCNXVEWPYAB-

UHFFFAOYSA-N
[2]

SMILES C1=CC(=C(C=C1C(F)(F)F)Br)I [2]

Synthesis Protocol
A general and effective procedure for the synthesis of 2-Bromo-1-iodo-4-
(trifluoromethyl)benzene involves a Sandmeyer-type reaction starting from 2-bromo-4-

(trifluoromethyl)aniline.[5]
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Experimental Procedure:

Diazotization:

In a suitable reaction vessel, dissolve 2-bromo-4-(trifluoromethyl)aniline (3.00 g, 12.50

mmol) in a solvent mixture of acetonitrile (30 mL) and water (10 mL).[5]

Add concentrated hydrochloric acid (15 mL) to the mixture.[5]

Cool the mixture to -10°C using an appropriate cooling bath.[5]

Slowly add a solution of sodium nitrite (0.95 g, 13.75 mmol) in water (5 mL) dropwise to

the reaction mixture while maintaining the temperature at -10°C.[5]

Stir the resulting mixture at -10°C for 30 minutes to ensure complete formation of the

diazonium salt.[5]

Iodination:

Prepare a solution of potassium iodide (2.49 g, 15.00 mmol) in water (5 mL).[5]

Add the potassium iodide solution to the diazonium salt mixture.[5]

Continue stirring the reaction mixture for 2 hours at -10°C.[5]

Allow the reaction mixture to slowly warm to room temperature and continue stirring

overnight.[5]

Work-up and Purification:

Quench the reaction by adding a saturated sodium bicarbonate solution (30 mL).[5]

Extract the product with dichloromethane (3 x 50 mL).[5]

Combine the organic layers and wash sequentially with a saturated sodium thiosulfate

solution (30 mL) and saturated brine (30 mL).[5]
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Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.[5]

Purify the resulting residue by silica gel column chromatography using petroleum ether as

the eluent to yield 3-bromo-4-iodobenzotrifluoride as a yellow oily liquid (3.95 g, 90.0%

yield).[5]
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Starting Material Diazotization Reagents

Intermediate Iodination Reagent

Final Product

2-Bromo-4-(trifluoromethyl)aniline

Diazonium Salt

-10°C

NaNO₂, HCl, H₂O

2-Bromo-1-iodo-4-
(trifluoromethyl)benzene

Warm to RT

Potassium Iodide (KI)
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Step 1: C-I Bond Functionalization

Step 2: C-Br Bond Functionalization

2-Bromo-1-iodo-4-
(trifluoromethyl)benzene

Reaction at Iodo Position
(e.g., Suzuki, Sonogashira)

Milder Conditions

Intermediate 1

Reaction at Bromo Position
(e.g., Suzuki, Sonogashira)

Harsher Conditions

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1285863?utm_src=pdf-body-img
https://www.benchchem.com/product/b1285863?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. nbinno.com [nbinno.com]

2. 2-Bromo-1-iodo-4-(trifluoromethyl)benzene | C7H3BrF3I | CID 16244089 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Bromo-1-iodo-4-(trifluoromethyl)benzene-ECHO CHEMICAL CO., LTD.
[echochemical.com]

4. Pharmaceutical and chemical intermediates,CAS#:481075-58-5,3-溴-4-碘三氟甲苯,
[en.chemfish.com]

5. 481075-58-5 | CAS DataBase [m.chemicalbook.com]

6. 2-Bromo-1-iodo-4-(trifluoromethyl)benzene [sobekbio.com]

To cite this document: BenchChem. [2-Bromo-1-iodo-4-(trifluoromethyl)benzene CAS
number 481075-58-5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285863#2-bromo-1-iodo-4-trifluoromethyl-benzene-
cas-number-481075-58-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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